Cas no 1427730-57-1 ((2-Fluorobenzyl)(phenyl)sulfane)

• Product Name: (2-Fluorobenzyl)(phenyl)sulfane
• CAS No: 1427730-57-1
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• CID: 5694533
• PubChem ID: 66796252
• Update Time: 2023-10-31

(2-Fluorobenzyl)(phenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL777124
• 1427730-57-1
• 1-fluoro-2-(phenylsulfanylmethyl)benzene
• (2-Fluorobenzyl)(phenyl)sulfane

• MDL： MFCD18911118
• Inchi： 1S/C13H11FS/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10H2
• InChI Key： WXKTZCZHCSYYPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 218.05654969g/mol
• Monoisotopic Mass: 218.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų